Cas no 439111-21-4 (6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine)

• Product Name: 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine
• CAS No: 439111-21-4
• MF: C₁₆H₁₆FN₃
• MW: 269.316746711731
• MDL: MFCD02661812
• CID: 5227145
• Update Time: 2026-03-07

6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(3-FLUOROBENZYL)-2,5,7-TRIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE
• 6-[(3-fluorophenyl)methyl]-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 6-[(3-fluorophenyl)methyl]-2,5,7-trimethyl-
• 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine

• MDL： MFCD02661812
• Inchi： 1S/C16H16FN3/c1-10-7-16-18-11(2)15(12(3)20(16)19-10)9-13-5-4-6-14(17)8-13/h4-8H,9H2,1-3H3
• InChI Key： AGLYEHARHRDJPF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1C(C)=NC2=CC(C)=NN2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2

Additional information on 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine

Introduction to 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine (CAS No. 439111-21-4)

6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is well-known for its role in the development of various therapeutic agents. The presence of a 3-fluorobenzyl substituent and multiple methyl groups enhances its pharmacological profile, making it a promising candidate for further investigation.

The chemical structure of 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine consists of a fused pyrazole and pyrimidine ring system, which is a common motif in bioactive molecules. The fluorine atom at the 3-position of the benzyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. Additionally, the trimethyl groups at the 2-, 5-, and 7-positions contribute to steric hindrance and lipophilicity, further modulating its pharmacokinetic properties.

Recent research in medicinal chemistry has highlighted the significance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural framework of 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine suggests that it may exhibit inhibitory activity against enzymes and receptors involved in disease pathways. For instance, studies have shown that related compounds can interact with kinases and other signaling molecules, making them valuable tools in preclinical research.

In vitro studies have demonstrated that 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine possesses interesting pharmacological properties. Its interaction with biological targets such as protein kinases has been investigated using computational modeling and experimental techniques. The fluorobenzyl moiety appears to play a crucial role in stabilizing the binding interactions by forming hydrogen bonds or participating in hydrophobic interactions with the receptor site. This has led to hypotheses about its potential as an inhibitor of aberrantly activated kinases that are implicated in cancer progression.

The synthesis of 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in drug discovery programs.

One of the key advantages of 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine is its versatility in chemical modifications. The presence of multiple reactive sites allows chemists to introduce additional functional groups or alter existing ones to fine-tune its biological activity. This flexibility is particularly valuable in lead optimization campaigns where subtle changes can significantly impact potency and selectivity.

Current research trends indicate that pyrazolo[1,5-a]pyrimidine derivatives continue to be a rich source of bioactive molecules. The structural scaffold offers a balance between rigidity and flexibility, making it suitable for binding to diverse biological targets. Moreover, 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine represents an example of how structural diversity can be leveraged to discover new therapeutic agents.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that it may have anti-inflammatory or immunomodulatory effects due to its ability to modulate signaling pathways involved in immune responses. Such findings open up new avenues for exploring its therapeutic utility in chronic inflammatory diseases and autoimmune disorders.

As computational chemistry techniques advance, 6-(3-Fluorobenzyl)-2,5,7-trimethylpyrazolo[1,5-a]pyrimidine and related compounds are being studied using high-throughput virtual screening methods to identify novel drug candidates. These approaches allow researchers to rapidly evaluate large libraries of compounds for their potential interactions with biological targets before proceeding with costly wet-lab experiments.

The development of new pharmaceuticals relies heavily on collaborations between academic institutions and industry partners. Companies specializing in medicinal chemistry are actively seeking novel compounds like 6-(3-Fluorobenzyl)-2, 5, 7-trimethylpyrazolo[1, 5-a] pyrimidine for inclusion in their pipelines as lead candidates or building blocks for further optimization.

In conclusion, 6-(3-Fluorobenzyl)-2, 5, 7-trimethylpyrazolo[1, 5-a] pyrimidine (CAS No. 439111-21-4) is a structurally interesting compound with significant potential for therapeutic applications. Its unique chemical features make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases including cancer and inflammatory conditions.